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Compound of Interest

Compound Name: BMS-566394

Cat. No.: B15590412

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of BMS-566394 in dimethyl sulfoxide (DMSO). BMS-566394 is a potent and

selective inhibitor of TNF-α converting enzyme (TACE), a key enzyme in the production of

tumor necrosis factor-alpha (TNF-α).[1][2] Proper preparation of a stock solution is critical for

accurate and reproducible experimental results in downstream applications. This guide

summarizes the key physicochemical properties of BMS-566394 and outlines a step-by-step

procedure for its dissolution in DMSO.

Physicochemical Properties and Storage
A summary of the essential data for BMS-566394 is presented in the table below. This

information is critical for calculating the required mass of the compound to achieve a desired

stock solution concentration.
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Parameter Value Source

Molecular Weight 462.43 g/mol [2]

Chemical Formula C₂₂H₂₁F₃N₄O₄ [1][2]

Appearance Solid powder [2]

Solubility Soluble in DMSO [2]

Storage (Powder)

-20°C for long term (months to

years) or 0-4°C for short term

(days to weeks)

[2]

Storage (in DMSO)
-80°C for up to 6 months;

-20°C for up to 1 month.
[1]

Experimental Protocol: Preparation of a 10 mM
BMS-566394 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BMS-566394 in DMSO.

This concentration is a common starting point for many in vitro experiments. Adjust the

calculations accordingly for a different desired concentration.

Materials:

BMS-566394 powder

Anhydrous or molecular sieve-dried dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Safety Precautions: Before starting, ensure you are wearing appropriate PPE. Handle BMS-
566394 and DMSO in a well-ventilated area or a chemical fume hood.

Calculate the Required Mass of BMS-566394: To prepare a 10 mM stock solution, use the

following formula: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight (

g/mol ) x 1000 (mg/g)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L x 0.001 L

x 462.43 g/mol x 1000 mg/g = 4.62 mg

Weighing BMS-566394:

Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

Carefully weigh out the calculated mass (e.g., 4.62 mg) of BMS-566394 powder and add it

to the tube.

Adding DMSO:

Add the desired volume of DMSO (e.g., 1 mL) to the tube containing the BMS-566394
powder.

Dissolution:

Cap the tube securely.

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear. If necessary, gentle warming in a 37°C water bath can be used to aid dissolution.

Aliquoting and Storage:
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Once fully dissolved, it is recommended to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Workflow and Signaling Pathway Diagrams
Workflow for BMS-566394 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a BMS-566394 stock solution in

DMSO.
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Caption: The inhibitory effect of BMS-566394 on the TACE-mediated cleavage of pro-TNF-α.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of BMS-
566394 Stock Solution in DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590412/docs#application-notes-and-protocols-
preparation-of-bms-566394-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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